Cas no 3213-49-8 (Ethyl alfa-cyanoisovalerate)

• Product Name: Ethyl alfa-cyanoisovalerate
• CAS No: 3213-49-8
• Molecular Formula: C₈H₁₃NO₂
• Molecular Weight: 155.19432
• MDL: MFCD02258612
• CID: 308040
• PubChem ID: 254668

Ethyl alfa-cyanoisovalerate Properties

Names and Identifiers

• Butanoic acid,2-cyano-3-methyl-, ethyl ester
• 2‐CYANO‐3‐METHYLBUTYRIC ACID
• Ethyl -2-cyano -3-methyl-butanoat
• ethyl 2-cyano-3-methylbutanoate
• 2-cyano-3-methyl-butyric acid ethyl ester
• ETHYL 2-CYANO-3-METHYL-BUTANOATE
• Ethyl 2-cyano-3-methylbutyrate
• ethyl 2-cyanoisovalerate
• ethyl 2-isopropylcyanoacetate
• ethyl isopropylacyanoacetate
• isopropyl cyanacetate d'ethyle
• isopropylcyanoacetic acid ethyl ester
• NSC 79188
• J-520747
• EN300-58907
• SY123582
• NSC79188
• Butanoic acid, 2-cyano-3-methyl-, ethyl ester
• CS-0036056
• AS-66286
• J-803045
• MFCD02258612
• DTXSID10291927
• AKOS011113449
• Z878459772
• 3213-49-8
• NSC-79188
• Ethyl alfa-cyanoisovalerate
• Ethyl2-cyano-3-methylbutanoate
• ethyl 3-methyl-2-cyanobutyrate
• SCHEMBL411806
• Butyric acid, 2-cyano-3-methyl-, ethyl ester
• W12765
• Ethyl alpha-Cyanoisovalerate
• DS-010584
• DTXCID30243069

• MDL： MFCD02258612
• InChIKey： UYXJMUDYWSXOTJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H13NO2/c1-4-11-8(10)7(5-9)6(2)3/h6-7H,4H2,1-3H3
• SMILES： CCOC(=O)C(C#N)C(C)C

Computed Properties

• Exact Mass: 155.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 155.094628657g/mol
• Heavy Atom Count: 11
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• LogP: 1.34528
• PSA: 50.09000
• Refractive Index: 1.4316 (20 ºC)
• Boiling Point: 211 ºC (739 Torr)
• Flash Point: 82.9±5.2 ºC,
• Density: 0.980±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl alfa-cyanoisovalerate Security Information

Ethyl alfa-cyanoisovalerate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%